Cas no 139656-08-9 (1-Piperidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)-)

1-Piperidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)- structure
139656-08-9 structure
Product Name:1-Piperidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)-
CAS No:139656-08-9
MF:C13H21NO3
MW:239.310744047165
CID:1289545
Update Time:2024-08-03

1-Piperidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)-
    • 1-Piperidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-, 1,1-dimethylethyl ester, (S)- (9CI)
    • Inchi: 1S/C13H21NO3/c1-13(2,3)17-12(16)14-9-5-4-7-11(14)8-6-10-15/h11,15H,4-5,7,9-10H2,1-3H3/t11-/m0/s1
    • InChI Key: HVHWPDOIMPUNEV-NSHDSACASA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCCC[C@H]1C#CCO

Computed Properties

  • Exact Mass: 239.15223

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 360.9±35.0 °C(Predicted)
  • PSA: 49.77
  • pka: 12.99±0.10(Predicted)
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